Cas no 880-52-4 (1-Acetamidoadamantane)

1-Acetamidoadamantane is a chemically modified derivative of adamantane, featuring an acetamido functional group at the 1-position. This compound exhibits notable stability due to the rigid adamantane framework, making it useful in pharmaceutical and material science applications. Its structural properties enable potential utility as an intermediate in the synthesis of bioactive molecules, particularly in the development of antiviral and neurological agents. The acetamido group enhances solubility and reactivity, facilitating further derivatization. Additionally, its high thermal and chemical stability makes it suitable for specialized polymer formulations. The compound’s well-defined crystalline structure ensures consistent performance in research and industrial processes.
1-Acetamidoadamantane structure
1-Acetamidoadamantane structure
Product Name:1-Acetamidoadamantane
CAS No:880-52-4
MF:C12H19NO
MW:193.285363435745
MDL:MFCD00074730
CID:40182
PubChem ID:64153
Update Time:2025-06-07

1-Acetamidoadamantane Chemical and Physical Properties

Names and Identifiers

    • N-(Adamantan-1-yl)acetamide
    • 1-Acetylaminoadamantan
    • 1-Acetyl Adamantanamine
    • N-(1-Adamantyl)acetamide
    • N-Acetyl Adamantamine
    • 1-Acetamidoadamantane
    • N-1-Adamantylacetamide
    • N-Acetyl-1-adamantanamine
    • 1-Acetamido-tricyclo[3.3.1.1(3,7)]decane
    • n-(1-adamantyl)-acetamide
    • 1-Acetylaminoadamantane
    • n-adamantylacetamide
    • 1-Adamantylacetamide
    • Acetamide, N-1-adamantyl-
    • 5283Y1VOII
    • Acetamide, N-(1-adamantyl)-
    • BCVXYGJCDZPKGV-UHFFFAOYSA-N
    • 1-Acetamino
    • Acetamide, N-1-adamantyl- (6CI, 7CI, 8CI)
    • N-Tricyclo[3.3.1.13,7]dec-1-ylacetamide (ACI)
    • N-(Tricyclo[3.3.1.13,7]dec-1-yl)acetamide
    • N-Acetyl amantadine
    • NSC 527917
    • AKOS001064174
    • Acetamide, N-tricyclo(3.3.1.13,7)dec-1-yl-
    • BRN 2098306
    • 1-Acetylamantadine
    • N-Acetylamantadine
    • AKOS000472072
    • DB-003017
    • W-200099
    • Q27260972
    • PD065542
    • 1-Acetamino adamantane
    • N-(TRICYCLO(3.3.1.13,7)DEC-1-YL)ACETAMIDE
    • A0737
    • AB00694312-03
    • AC-16090
    • Acetamide, N-tricyclo[3.3.1.1(3,7)-]dec-1-yl-
    • N-Tricyclo(3.3.1.13,7)dec-1-ylacetamide
    • InChI=1/C12H19NO/c1-8(14)13-12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11H,2-7H2,1H3,(H,13,14
    • NCGC00322546-01
    • N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)acetamide
    • MFCD00074730
    • DTXSID9061255
    • NS00022861
    • Acetamide, N-tricyclo[3.3.1.1]dec-1-yl-
    • AB02845
    • N-[1-Adamantyl]acetamide
    • SCHEMBL14283216
    • acetamide, N-tricyclo[3.3.1.1~3,7~]dec-1-yl-
    • EN300-8601068
    • Z27687036
    • 880-52-4
    • SCHEMBL133014
    • EINECS 212-914-9
    • STK355738
    • CS-0159104
    • Acetamide,7]dec-1-yl-
    • W-100421
    • F15406
    • 4-12-00-00220 (Beilstein Handbook Reference)
    • NSC527917
    • SCHEMBL19757636
    • AMANTADINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
    • Acetamide, N-tricyclo[3.3.1.13,7]dec-1-yl-
    • UNII-5283Y1VOII
    • NSC-527917
    • MDL： MFCD00074730
    • Inchi： 1S/C12H19NO/c1-8(14)13-12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11H,2-7H2,1H3,(H,13,14)
    • InChI Key： BCVXYGJCDZPKGV-UHFFFAOYSA-N
    • SMILES： O=C(C)NC12CC3CC(C1)CC(C3)C2
    • BRN： 2098306

Computed Properties

  • Exact Mass: 193.14700
  • Monoisotopic Mass: 193.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9854 (rough estimate)
  • Melting Point: 147.0 to 151.0 deg-C
  • Boiling Point: 329.52°C (rough estimate)
  • Flash Point: 210.6°C
  • Refractive Index: 1.4596 (estimate)
  • PSA: 29.10000
  • LogP: 2.48220
  • Solubility: Not determined

1-Acetamidoadamantane Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S36-S24/25
  • RTECS：AB4308000
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Risk Phrases：R36/37/38
  • Storage Condition：0-6°C

1-Acetamidoadamantane Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Acetamidoadamantane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A0737-25g
1-Acetamidoadamantane
 880-52-4 98.0%(GC)
25g
 ￥420.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
AT823-5g
1-Acetamidoadamantane
 880-52-4 98%
5g
 ￥140.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
AT823-25g
1-Acetamidoadamantane
 880-52-4 98%
25g
 ￥342.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
AT823-100g
1-Acetamidoadamantane
 880-52-4 98%
100g
 ￥903.0 2022-06-10
TRC
A168050-250mg
N-Acetyl Adamantamine
 880-52-4
250mg
 $ 92.00 2023-09-09
TRC
A168050-1g
N-Acetyl Adamantamine
 880-52-4
1g
 $ 170.00 2023-09-09
TRC
A168050-10g
N-Acetyl Adamantamine
 880-52-4
10g
 $ 265.00 2023-09-09
TRC
A168050-25g
N-Acetyl Adamantamine
 880-52-4
25g
 $ 420.00 2023-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151178-10g
1-Acetamidoadamantane
 880-52-4 >98.0%
10g
 ¥155.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151178-25G
1-Acetamidoadamantane
 880-52-4 >98.0%
25g
 ¥358.90 2023-09-04

1-Acetamidoadamantane Production Method

Production Method 1

665-66-7 665-66-7
1445-45-0 1445-45-0
880-52-4 880-52-4
Reaction Conditions
1.1 Solvents: Methanol ;  15 min, rt → 135 °C
Reference
Direct Preparation of Amides from Amine Hydrochloride Salts and Orthoesters: A Synthetic and Mechanistic Perspective
Di Grandi, Martin J.; et al, Synthetic Communications, 2015, 45(22), 2601-2607

Production Method 2

60-35-5 60-35-5
768-90-1 768-90-1
880-52-4 880-52-4
Reaction Conditions
1.1 Catalysts: Dimanganese decacarbonyl ;  2 h, 130 °C
Reference
Synthesis of N-(adamantan-1-yl)amides by reaction of carboxylic acid amides with 1-bromo(chloro)adamantane catalyzed by manganese compounds
Khusnutdinov, R. I.; et al, Russian Journal of Organic Chemistry, 2015, 51(4), 476-479

Production Method 3

281-23-2 281-23-2
880-52-4 880-52-4
Reaction Conditions
Reference
Synthetic methods and reactions. 86. Novel synthesis of N-(1-adamantyl)amides from adamantane
Olah, George A.; et al, Journal of Organic Chemistry, 1980, 45(17), 3532-3

Production Method 4

768-93-4 768-93-4
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Iodine pentoxide Solvents: Acetonitrile
Reference
Oxidative alkylation of azoles: VII. Adamantylation of azoles via oxidative generation of 1-adamantyl cations
Tsypin, V. G.; et al, Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 2001, 37(12), 1762-1766

Production Method 5

32314-61-7 32314-61-7
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Synthetic methods based on adamantyl nitrates. Mono- and bifunctional derivatives of adamantane
Moiseev, I. K.; et al, Khimiya i Tekhnol. Elementorgan. Poluproduktov i Polimerov, 1984, 11, 11-20

Production Method 6

768-94-5 768-94-5
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Bromotrichloromethane Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… ;  8 h, rt
Reference
IrIII-Catalyzed direct syntheses of amides and esters using nitriles as acid equivalents: a photochemical pathway
Talukdar, Ranadeep, New Journal of Chemistry, 2020, 44(14), 5303-5308

Production Method 7

281-23-2 281-23-2
60-35-5 60-35-5
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Water ;  10 min, 0 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  10 min, 0 °C
1.3 Reagents: Sulfuric acid ;  18 h, 0 °C
1.4 0.5 h, 0 °C; 0.5 h, 0 °C; 1.5 h, rt
Reference
γ-aminoadamantanecarboxylic acids through direct C-H bond amidations
Wanka, Lukas; et al, European Journal of Organic Chemistry, 2007, (9), 1474-1490

Production Method 8

22110-53-8 22110-53-8
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Acetonitrile ,  Water ;  3 h, 105 °C
Reference
The isocyanide SN2 reaction
Patil, Pravin ; et al, Nature Communications, 2023, 14(1),

Production Method 9

60-35-5 60-35-5
768-90-1 768-90-1
880-52-4 880-52-4
Reaction Conditions
1.1 0.5 h, 115 °C
1.2 Reagents: Sulfuric acid Solvents: Acetonitrile ;  0.5 h, 115 °C; 115 °C → 125 °C; 3.5 h, 125 °C
Reference
A simple method for synthesis of amantadine hydrochloride
Vu, Binh Duong; et al, International Journal of Pharmaceutical Sciences and Research, 2022, 13(2), 763-775

Production Method 10

281-23-2 281-23-2
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Fuming nitric acid ;  15 - 20 °C; 0.5 - 1.5 h, 15 - 20 °C
1.2 15 - 20 °C; 1 h, 25 °C
Reference
Synthesis of Cage Acylamino Derivatives in Nitric Acid Medium
Klimochkin, Yu. N.; et al, Russian Journal of Organic Chemistry, 2021, 57(1), 1-12

Production Method 11

768-92-3 768-92-3
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Water Solvents: Water
Reference
Synthetic methods and reactions; 66. Nitrosonium ion induced preparation of amides from alkyl (arylalkyl) halides with nitriles, a mild and selective Ritter-type reaction
Olah, George A.; et al, Synthesis, 1979, (4), 274-6

Production Method 12

768-94-5 768-94-5
880-52-4 880-52-4
Reaction Conditions
1.1 Catalysts: 1H-1,4-Diazepine, 2,3-dihydro-5,7-dimethyl-, compd. with perchlorate (1:1) ;  40 °C; 60 min, 35 - 40 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, cooled
Reference
Diazepinium perchlorate: a neutral catalyst for mild, solvent-free acetylation of carbohydrates and other substances
Giri, Santosh Kumar; et al, RSC Advances, 2017, 7(22), 13653-13667

Production Method 13

768-94-5 768-94-5
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  rt; 16 h, rt
Reference
Synthesis and Characterization of Bimetallic Nanoclusters Stabilized by Chiral and Achiral Polyvinylpyrrolidinones. Catalytic C(sp3)-H Oxidation
Fan, Huafang; et al, Journal of Organic Chemistry, 2022, 87(10), 6742-6759

Production Method 14

60-35-5 60-35-5
935-56-8 935-56-8
880-52-4 880-52-4
Reaction Conditions
1.1 Catalysts: Dimanganese decacarbonyl ;  2 - 3 h, 120 - 130 °C
Reference
Synthesis of N-(adamantan-1-yl)amides by reaction of carboxylic acid amides with 1-bromo(chloro)adamantane catalyzed by manganese compounds
Khusnutdinov, R. I.; et al, Russian Journal of Organic Chemistry, 2015, 51(4), 476-479

Production Method 15

768-94-5 768-94-5
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Ethyl acetate ,  Water ;  2 h, rt
Reference
Self-Folding Cavitands
Rudkevich, Dmitry M.; et al, Journal of the American Chemical Society, 1998, 120(47), 12216-12225

Production Method 16

20594-58-5 20594-58-5
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Triethylamine ,  Water ,  Samarium iodide (SmI2) Solvents: Tetrahydrofuran ;  rt; 15 min, rt
1.2 Reagents: Oxygen ;  rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Selective α-defluorination of polyfluorinated esters and amides using SmI2/Et3N/H2O
Wettergren, Jenny; et al, Chemical Communications (Cambridge, 2010, 46(40), 7596-7598

Production Method 17

665-66-7 665-66-7
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  30 min, rt
Reference
Detection of Cytochrome P450 Substrates by Using a Small-Molecule Droplet Array on an NADH-Immobilized Solid Surface
Takayama, Hiroshi; et al, ChemBioChem, 2011, 12(18), 2748-2752

Production Method 18

281-23-2 281-23-2
60-35-5 60-35-5
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Nitric acid
Reference
Synthesis of [(alkoxycarbonyl)amino]- and (acetylamino)adamantanes in nitric acid solution
Klimochkin, Yu. N.; et al, Izvestiya Akademii Nauk SSSR, 1988, (4), 878-80

Production Method 19

828-51-3 828-51-3
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Iodobenzene diacetate ,  Iodine Solvents: Acetonitrile ;  6 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Hypervalent Iodine(III)-Mediated Decarboxylative Ritter-Type Amination Leading to the Production of α-Tertiary Amine Derivatives
Kiyokawa, Kensuke ; et al, Journal of Organic Chemistry, 2017, 82(22), 11711-11720

Production Method 20

828-51-3 828-51-3
880-52-4 880-52-4
Reaction Conditions
1.1 Reagents: Boron trifluoride ,  Water ,  Selectfluor Catalysts: Iodobenzene Solvents: Acetonitrile ;  16 h, 25 °C
Reference
Decarboxylative Ritter-Type Amination by Cooperative Iodine (I/III)-Boron Lewis Acid Catalysis
Narobe, Rok; et al, ACS Catalysis, 2022, 12(1), 809-817

Production Method 21

64741-22-6 64741-22-6
880-52-4 880-52-4
Reaction Conditions
Reference
Thermolysis of N,N-dihalo derivatives of bridgehead and neopentylamines to the corresponding halides
Roberts, John T.; et al, Journal of Organic Chemistry, 1980, 45(26), 5239-43

1-Acetamidoadamantane Raw materials

1-Acetamidoadamantane Preparation Products

1-Acetamidoadamantane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:880-52-4)N-(1-Adamantyl)acetamide
Order Number:sfd21398;1625999
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:880-52-4)1-Acetamidoadamantane, ≥ 98.0%
Order Number:LE17639;LE1625999
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:880-52-4)1-Acetamidoadamantane
Order Number:A842454
Stock Status:in Stock
Quantity:100g/250g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:56
Price ($):163.0/296.0/593.0
Email:sales@amadischem.com

1-Acetamidoadamantane Related Literature

Related Categories

880-52-4 (1-Acetamidoadamantane) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:880-52-4)N-(1-Adamantyl)acetamide
sfd21398;1625999
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:880-52-4)1-Acetamidoadamantane, ≥ 98.0%
LE17639;LE1625999
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email